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Compound of Interest

Compound Name: Laidlomycin

Cat. No.: B1674327 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Laidlomycin propionate is a polyether ionophore antibiotic used as a feed additive for beef

cattle to improve feed efficiency and promote growth. As a drug development professional or

researcher in animal health, understanding the precise dosage, mechanism of action, and

experimental protocols for evaluating laidlomycin propionate is critical for its effective and safe

application. These application notes provide a comprehensive overview of laidlomycin
propionate, including its effects on cattle performance, its mode of action at the cellular level,

and detailed protocols for conducting dosage determination and efficacy trials.

Quantitative Data Summary
The following tables summarize the recommended dosages of laidlomycin propionate for

various applications in cattle, its observed effects on key performance indicators, and important

safety and toxicity data.

Table 1: Recommended Dosages of Laidlomycin Propionate for Cattle
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Indication Dosage in Complete Feed Daily Intake per Head

Improved feed efficiency and

increased rate of weight gain
5 g/ton 30 - 75 mg

Improved feed efficiency 5 - 10 g/ton 30 - 150 mg

Growing cattle on high-

roughage diets
9 - 10 g/ton Not specified

Finishing cattle 6 - 12 mg/kg of diet DM Not specified

Table 2: Efficacy of Laidlomycin Propionate on Cattle Performance

Dosage
Average Daily
Gain (ADG)
Improvement

Feed
Efficiency (FE)
Improvement

Study
Population

Reference

10 g/ton 8.1% 8.9% Feedlot steers [1]

9.6 g/ton
No significant

effect

Improved (P<

.05)

Recently weaned

steer calves
[2]

6 mg/kg of diet

DM
Maximized - Feedlot cattle

6 - 12 mg/kg of

diet DM

Improved (P <

.001)

Sustained

improvement
Feedlot cattle

Table 3: Safety and Toxicity of Laidlomycin Propionate in Cattle
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Parameter Value Species Notes Reference

Acute Toxicity

Anorexia,

diarrhea, weight

loss, decreased

rumen motility,

slow heart rate,

depression

Cattle

Observed at 10-

50 times the

approved

dosage.

[1]

Acceptable Daily

Intake (ADI)
7.5 mcg/kg/day Human

Based on a one-

year chronic

toxicity study in

dogs.

[2]

Tolerance in

Edible Tissues
0.2 ppm Cattle (liver)

Established

based on residue

depletion

studies.

[2]

Withdrawal

Period
Not required Cattle

Residue levels at

zero withdrawal

are below safe

concentrations.

[2]

Mechanism of Action
Laidlomycin propionate is an ionophore that selectively transports cations across the cell

membranes of certain microorganisms in the rumen. This disruption of the normal ion

gradients, particularly of sodium (Na+) and potassium (K+), leads to a cascade of effects that

ultimately alter the rumen microbial population and fermentation patterns.

The primary mechanism involves the inhibition of gram-positive bacteria, which are less

efficient at energy utilization. This selective pressure allows for the proliferation of gram-

negative bacteria that produce more propionate, a key volatile fatty acid (VFA) used by the host

animal for energy. The shift in VFA production from acetate to propionate is a more

energetically favorable process, resulting in improved feed efficiency. Furthermore,

laidlomycin propionate can reduce the production of methane and lactic acid, further

conserving energy for the animal.
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Rumen Environment Host Animal (Cattle)

Laidlomycin Propionate

Gram-positive Bacteria

Inhibits

Gram-negative Bacteria

Acetate Production

Leads to
Methane Production

Contributes to

Lactic Acid Production
Contributes to

Propionate ProductionLeads to Improved Feed EfficiencyDrives Increased Weight Gain
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Phase 1: Preparation

Phase 2: Trial Execution (112 days)

Phase 3: Data Analysis & Reporting

Animal Selection & Acclimatization (14 days)

Random Allocation to Treatment Groups

Diet Formulation & Preparation

Daily Feed Administration & Intake Measurement

Regular Body Weight Measurement (every 28 days) Daily Health Monitoring

Data Compilation (ADG, DMI, FE)

Statistical Analysis (ANOVA)

Interpretation of Results & Reporting

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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